Cas no 87253-82-5 (5-N-methyl-1H-1,2,4-triazole-3,5-diamine)
87253-82-5 structure
Product Name:5-N-methyl-1H-1,2,4-triazole-3,5-diamine
CAS No:87253-82-5
MF:C3H7N5
MW:113.121178865433
CID:658675
PubChem ID:13045210
Update Time:2025-04-19
5-N-methyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3,5-diamine, N-methyl-
- 3-N-methyl-1H-1,2,4-triazole-3,5-diamine
- 5-N-methyl-1H-1,2,4-triazole-3,5-diamine
- AKOS006221204
- IDPVERHXDUGTRN-UHFFFAOYSA-N
- DTXSID00516151
- SCHEMBL4477904
- 87253-82-5
- AT21328
- N5-methyl-1H-1,2,4-triazole-3,5-diamine
- Z1483956641
- SCHEMBL8129348
- EN300-114718
- AKOS000195447
- N~3~-Methyl-1H-1,2,4-triazole-3,5-diamine
- N*3*-methyl-1H-[1,2,4]triazole-3,5-diamine
-
- Inchi: 1S/C3H7N5/c1-5-3-6-2(4)7-8-3/h1H3,(H4,4,5,6,7,8)
- InChI Key: IDPVERHXDUGTRN-UHFFFAOYSA-N
- SMILES: N(C)C1=NNC(N)=N1
Computed Properties
- Exact Mass: 113.07014524g/mol
- Monoisotopic Mass: 113.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 79.6Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 354.2±25.0 °C at 760 mmHg
- Flash Point: 168.0±23.2 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-N-methyl-1H-1,2,4-triazole-3,5-diamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-N-methyl-1H-1,2,4-triazole-3,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M103903-10mg |
5-N-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M103903-50mg |
5-N-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M103903-100mg |
5-N-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Chemenu | CM431112-1g |
1H-1,2,4-Triazole-3,5-diamine, N-methyl- |
87253-82-5 | 95%+ | 1g |
$822 | 2023-02-01 | |
| Enamine | EN300-114718-0.05g |
N5-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 91% | 0.05g |
$155.0 | 2023-10-25 | |
| Enamine | EN300-114718-0.1g |
N5-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 91% | 0.1g |
$232.0 | 2023-10-25 | |
| Enamine | EN300-114718-0.25g |
N5-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 91% | 0.25g |
$331.0 | 2023-10-25 | |
| Enamine | EN300-114718-0.5g |
N5-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 91% | 0.5g |
$524.0 | 2023-10-25 | |
| Enamine | EN300-114718-1.0g |
N5-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 91% | 1g |
$671.0 | 2023-05-24 | |
| Enamine | EN300-114718-2.5g |
N5-methyl-1H-1,2,4-triazole-3,5-diamine |
87253-82-5 | 91% | 2.5g |
$1315.0 | 2023-10-25 |
5-N-methyl-1H-1,2,4-triazole-3,5-diamine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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